N-(2-{2-[(3,4-dimethoxyphenyl)sulfanyl]phenyl}-1-methylethyl)-N-methylamine

• Molecular Formula: C18H23NO2S
• Molecular Weight: 317.4 g/mol
• IUPAC Name: 1-[2-(3,4-dimethoxyphenyl)sulfanylphenyl]-N-methylpropan-2-amine
• InChI: InChI=1S/C18H23NO2S/c1-13(19-2)11-14-7-5-6-8-18(14)22-15-9-10-16(20-3)17(12-15)21-4/h5-10,12-13,19H,11H2,1-4H3
• InChI Key: LPUQKAJQMWABRE-UHFFFAOYSA-N
• SMILES: CC(CC1=CC=CC=C1SC2=CC(=C(C=C2)OC)OC)NC

Description

N-(2-{2-[(3,4-dimethoxyphenyl)sulfanyl]phenyl}-1-methylethyl)-N-methylamine, also known as DMMDA-2, is a chemical compound that belongs to the class of phenethylamines. It is a potent psychedelic drug that has been the subject of scientific research due to its potential therapeutic properties.

Mechanism of Action

N-(2-{2-[(3,4-dimethoxyphenyl)sulfanyl]phenyl}-1-methylethyl)-N-methylamine acts on the serotonin receptors in the brain, specifically the 5-HT2A receptor. It is believed to work by increasing the release of serotonin, dopamine, and norepinephrine, which are neurotransmitters that play a role in mood regulation.
Biochemical and Physiological Effects:
N-(2-{2-[(3,4-dimethoxyphenyl)sulfanyl]phenyl}-1-methylethyl)-N-methylamine has been shown to increase heart rate and blood pressure, as well as cause pupil dilation and increased body temperature. It has also been shown to increase the release of cortisol, a hormone that is involved in the body's stress response.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-{2-[(3,4-dimethoxyphenyl)sulfanyl]phenyl}-1-methylethyl)-N-methylamine is its potent psychedelic effects, which make it a useful tool for studying the effects of psychedelic drugs on the brain. However, its potent effects also make it difficult to study in animal models, as the doses required to produce effects are often toxic.

Future Directions

There are several areas of future research for N-(2-{2-[(3,4-dimethoxyphenyl)sulfanyl]phenyl}-1-methylethyl)-N-methylamine. One area of interest is its potential as a treatment for depression and anxiety disorders. Additionally, further research is needed to better understand its mechanism of action and its effects on the brain. Finally, more research is needed to determine the safety and efficacy of N-(2-{2-[(3,4-dimethoxyphenyl)sulfanyl]phenyl}-1-methylethyl)-N-methylamine for use in humans.

Synthesis Methods

N-(2-{2-[(3,4-dimethoxyphenyl)sulfanyl]phenyl}-1-methylethyl)-N-methylamine can be synthesized using a multi-step process that involves the reaction of 3,4-dimethoxybenzyl chloride with thiophenol to form 3,4-dimethoxythiophenylbenzyl chloride. This intermediate is then reacted with 2-bromo-1-(3,4-dimethoxyphenyl)propan-1-one to form N-(2-{2-[(3,4-dimethoxyphenyl)sulfanyl]phenyl}-1-methylethyl)-N-methylamine.

Scientific Research Applications

N-(2-{2-[(3,4-dimethoxyphenyl)sulfanyl]phenyl}-1-methylethyl)-N-methylamine has been the subject of scientific research due to its potential therapeutic properties. It has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation. Additionally, N-(2-{2-[(3,4-dimethoxyphenyl)sulfanyl]phenyl}-1-methylethyl)-N-methylamine has been shown to have antidepressant and anxiolytic effects, making it a potential candidate for the treatment of depression and anxiety disorders.